Cas no 887568-37-8 (4-Bromo-6-chloro-3-hydroxy (1H)indazole)
4-Bromo-6-chloro-3-hydroxy (1H)indazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-6-chloro-3-hydroxy (1H)indazole
- 4-Bromo-6-chloro-1H-indazol-3(2H)-one
- 887568-37-8
- 4-bromo-6-chloro-1,2-dihydroindazol-3-one
-
- Inchi: 1S/C7H4BrClN2O/c8-4-1-3(9)2-5-6(4)7(12)11-10-5/h1-2H,(H2,10,11,12)
- InChI Key: OSKVLQWEHUMHMR-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC2=C1C(NN2)=O)Cl
Computed Properties
- Exact Mass: 245.91955Da
- Monoisotopic Mass: 245.91955Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.1Ų
4-Bromo-6-chloro-3-hydroxy (1H)indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A269001988-5g |
4-Bromo-6-chloro-1H-indazol-3(2H)-one |
887568-37-8 | 95% | 5g |
$2144.00 | 2023-08-31 | |
| Alichem | A269001988-10g |
4-Bromo-6-chloro-1H-indazol-3(2H)-one |
887568-37-8 | 95% | 10g |
$2842.14 | 2023-08-31 | |
| Alichem | A269001988-25g |
4-Bromo-6-chloro-1H-indazol-3(2H)-one |
887568-37-8 | 95% | 25g |
$5121.48 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1327893-5g |
4-Bromo-6-chloro-1H-indazol-3(2H)-one |
887568-37-8 | 95% | 5g |
$1985 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1327893-5g |
4-Bromo-6-chloro-1H-indazol-3(2H)-one |
887568-37-8 | 95% | 5g |
$1985 | 2025-03-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747682-1g |
4-Bromo-6-chloro-1,2-dihydro-3h-indazol-3-one |
887568-37-8 | 98% | 1g |
¥7888.00 | 2024-04-26 |
4-Bromo-6-chloro-3-hydroxy (1H)indazole Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 4-Bromo-6-chloro-3-hydroxy (1H)indazole
Comprehensive Overview of 4-Bromo-6-chloro-3-hydroxy (1H)indazole (CAS No. 887568-37-8)
4-Bromo-6-chloro-3-hydroxy (1H)indazole (CAS No. 887568-37-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This indazole derivative is characterized by the presence of bromo and chloro substituents, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's hydroxy group further contributes to its versatility, making it a valuable intermediate in organic synthesis.
In recent years, the demand for 4-Bromo-6-chloro-3-hydroxy (1H)indazole has surged, driven by its potential in cancer research and neurodegenerative disease studies. A growing number of scientific publications highlight its efficacy in modulating key biological pathways. For instance, its ability to interact with specific enzymes has made it a candidate for targeted therapy applications. Additionally, its structural analogs are being investigated for their antimicrobial properties, aligning with the global push for novel antibiotics amid rising resistance concerns.
The synthesis of 4-Bromo-6-chloro-3-hydroxy (1H)indazole typically involves multi-step reactions, including halogenation and hydroxylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity. These innovations address the challenges of scalability, a common topic in pharmaceutical manufacturing forums. Furthermore, the compound's stability under various conditions makes it suitable for long-term storage, a critical factor for research laboratories and industrial applications.
From an analytical perspective, 4-Bromo-6-chloro-3-hydroxy (1H)indazole is often characterized using NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure precise identification and quantification, which are essential for quality control in API production. The compound's spectral data is frequently referenced in chemical databases, aiding researchers in comparative studies. Its molecular weight (263.46 g/mol) and logP value (2.1) are also key parameters for pharmacokinetic modeling.
Environmental and safety considerations for 4-Bromo-6-chloro-3-hydroxy (1H)indazole adhere to standard laboratory protocols. While not classified as hazardous, proper handling with PPE is recommended to minimize exposure. Disposal guidelines emphasize compliance with REACH regulations, reflecting the industry's focus on sustainable chemistry. This aligns with broader trends in green synthesis, where researchers prioritize eco-friendly solvents and reduced waste generation.
Market trends indicate a steady rise in the availability of 4-Bromo-6-chloro-3-hydroxy (1H)indazole through specialized chemical suppliers. Pricing varies based on purity (≥95% to ≥98%) and batch size, with discounts for bulk orders. Custom synthesis services are also expanding, catering to the needs of biotech startups and academic institutions. The compound's patent landscape reveals ongoing intellectual property developments, particularly in oncology applications.
Future research directions for 4-Bromo-6-chloro-3-hydroxy (1H)indazole may explore its structure-activity relationships (SAR) through computational chemistry tools like molecular docking. Such studies could unlock new therapeutic avenues, especially in precision medicine. Collaborative efforts between pharma companies and AI-driven drug discovery platforms may accelerate its development, addressing unmet medical needs while optimizing cost-efficiency in R&D.
887568-37-8 (4-Bromo-6-chloro-3-hydroxy (1H)indazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)